molecular formula C11H10N2O2 B15264768 3-(2-Oxo-1,3-oxazinan-3-YL)benzonitrile

3-(2-Oxo-1,3-oxazinan-3-YL)benzonitrile

Cat. No.: B15264768
M. Wt: 202.21 g/mol
InChI Key: CSOFHXSGBGAOGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-Oxo-1,3-oxazinan-3-yl)benzonitrile is a nitrile-containing heterocyclic compound characterized by a six-membered 1,3-oxazinan-2-one ring attached to the meta-position of a benzonitrile core. Its molecular formula is C₁₀H₈N₂O₂, with a molecular weight of 188.18 g/mol (CAS: 353265-77-7) . The compound is utilized as a pharmaceutical intermediate and building block in medicinal chemistry, particularly in the synthesis of bioactive molecules .

Properties

IUPAC Name

3-(2-oxo-1,3-oxazinan-3-yl)benzonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10N2O2/c12-8-9-3-1-4-10(7-9)13-5-2-6-15-11(13)14/h1,3-4,7H,2,5-6H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CSOFHXSGBGAOGX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(C(=O)OC1)C2=CC=CC(=C2)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

202.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Oxo-1,3-oxazinan-3-YL)benzonitrile typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a benzonitrile derivative with an oxazinan precursor in the presence of a suitable catalyst. The reaction conditions often include moderate temperatures and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of 3-(2-Oxo-1,3-oxazinan-3-YL)benzonitrile may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

3-(2-Oxo-1,3-oxazinan-3-YL)benzonitrile can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the nitrile group to an amine.

    Substitution: The benzonitrile moiety can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst (Pd/C) are often used.

    Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, OH-) can be used under appropriate conditions.

Major Products Formed

    Oxidation: Formation of oxides or carboxylic acids.

    Reduction: Formation of primary amines.

    Substitution: Formation of substituted benzonitrile derivatives.

Scientific Research Applications

3-(2-Oxo-1,3-oxazinan-3-YL)benzonitrile has diverse applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2-Oxo-1,3-oxazinan-3-YL)benzonitrile involves its interaction with specific molecular targets. The oxazinan ring can interact with enzymes or receptors, modulating their activity. The benzonitrile moiety may also play a role in binding to target sites, influencing the compound’s overall effect.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers and Derivatives

4-(2-Oxo-1,3-oxazinan-3-yl)benzonitrile
  • Molecular Formula : C₁₀H₈N₂O₂ (CAS: 1499904-52-7) .
  • Key Differences: The oxazinanone ring is attached to the para-position of the benzonitrile core instead of the meta-position. This positional isomerism may alter electronic properties and binding affinities in target interactions.
  • Applications : Listed as a discontinued building block by CymitQuimica, indicating its niche use in exploratory synthetic workflows .
4-(2-Oxo-1,3-oxazinan-3-yl)benzoic Acid and Methyl Ester
  • Derivatives :
    • 4-(2-Oxo-1,3-oxazinan-3-yl)benzoic acid (SynChem SC-24014) .
    • Methyl 4-(2-oxo-1,3-oxazinan-3-yl)benzoate (SynChem SC-24016) .
  • Key Differences : Replacement of the nitrile group with a carboxylic acid or ester moiety enhances polarity and solubility, making these derivatives more suitable for aqueous reaction conditions .

Heterocyclic and Functional Group Variants

3-(4-Oxopiperidin-1-yl)benzonitrile
  • Molecular Formula : C₁₂H₁₄N₂O (CAS: 250718-98-0) .
  • Key Differences: The oxazinanone ring is replaced with a six-membered piperidone ring. The larger ring size and ketone position may influence conformational flexibility and binding kinetics in receptor-ligand interactions .
3-(3-Oxo-3-phenyl-1-propenyl)benzonitrile
  • Molecular Formula : C₁₆H₁₀N₂O (CAS: 22966-10-5) .
  • Key Differences: A propenyl ketone substituent replaces the oxazinanone ring. The α,β-unsaturated ketone introduces electrophilic reactivity, making this compound a Michael acceptor in synthetic applications .
3-(2-Oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanenitrile
  • Molecular Formula : C₁₁H₈N₂O₂ (CAS: 13610-55-4) .

Fluorinated and Complex Analogs

4-(3-(3-Chloro-5-(trifluoromethyl)phenyl)-2,2-difluoro-1-hydroxy-3-oxopropyl)-2-(1H-1,2,4-triazol-1-yl)benzonitrile
  • Key Features : Contains trifluoromethyl and difluoro groups, which enhance lipophilicity and metabolic stability. The triazole ring facilitates hydrogen bonding, making this compound relevant in agrochemical research .
5FB (4-(4-{[(5R)-2,4-dioxo-1,3-thiazolidin-5-yl]methyl}-2-methoxyphenoxy)-3-(trifluoromethyl)benzonitrile)
  • Key Features: A thiazolidinone ring replaces the oxazinanone, and a trifluoromethyl group adds hydrophobicity. Demonstrated hydrogen bonding with ARG 372 in estrogen-related receptor alpha (ERRα) studies .

Data Tables

Table 1: Structural and Physical Properties of Key Compounds

Compound Name Molecular Formula Molecular Weight (g/mol) CAS Number Key Functional Groups
3-(2-Oxo-1,3-oxazinan-3-yl)benzonitrile C₁₀H₈N₂O₂ 188.18 353265-77-7 Benzonitrile, oxazinanone
4-(2-Oxo-1,3-oxazinan-3-yl)benzonitrile C₁₀H₈N₂O₂ 188.18 1499904-52-7 Benzonitrile, oxazinanone (para)
3-(4-Oxopiperidin-1-yl)benzonitrile C₁₂H₁₄N₂O 202.25 250718-98-0 Benzonitrile, piperidone
3-(3-Oxo-3-phenyl-1-propenyl)benzonitrile C₁₆H₁₀N₂O 246.26 22966-10-5 Benzonitrile, α,β-unsaturated ketone

Research Findings and Implications

  • Synthetic Accessibility: Derivatives like 4-(2-oxo-1,3-oxazinan-3-yl)benzoic acid are synthesized via ester hydrolysis, highlighting the versatility of the oxazinanone core in modular synthesis .
  • Biological Activity: The oxazinanone ring’s lactam structure mimics peptide bonds, enabling interactions with proteases or kinases in drug discovery .
  • Stability Considerations: Compounds with fused aromatic systems (e.g., benzoxazolone) exhibit enhanced thermal stability compared to non-fused analogs .

Biological Activity

3-(2-Oxo-1,3-oxazinan-3-YL)benzonitrile is a compound of growing interest in medicinal chemistry due to its potential biological activities. This article aims to explore the biological properties, mechanisms of action, and applications of this compound, supported by relevant case studies and research findings.

Chemical Structure and Properties

The compound features an oxazinan ring fused with a benzonitrile moiety. This unique structure is critical for its biological activity, as the oxazinan ring can interact with various biological targets, while the nitrile group may facilitate hydrogen bonding and other interactions.

Biological Activities

Research indicates that 3-(2-Oxo-1,3-oxazinan-3-YL)benzonitrile exhibits several notable biological activities:

  • Enzyme Inhibition
    • The compound has been investigated for its ability to inhibit specific enzymes, which could lead to therapeutic applications in diseases where enzyme activity is dysregulated. The mechanism likely involves interaction with enzyme active sites.
  • Anticancer Properties
    • Similar compounds have demonstrated anticancer effects. For instance, studies on related oxazine derivatives suggest potential activity against hepatocellular carcinoma (HCC) by targeting the NF-κB signaling pathway, which is crucial in cancer progression .
  • Antimicrobial Activity
    • Related oxazine compounds have shown antimicrobial properties against various bacterial and fungal pathogens. This suggests that 3-(2-Oxo-1,3-oxazinan-3-YL)benzonitrile may also possess similar effects.

The mechanism of action for this compound involves:

  • Interaction with Enzymes : The oxazinan ring interacts with active sites of enzymes, inhibiting their function.
  • Receptor Modulation : The nitrile group may modulate receptor activity through binding interactions.

Case Study 1: Anticancer Activity

A study synthesized a novel class of oxazine derivatives that showed significant growth inhibitory effects on HCC cell lines. The lead compound demonstrated the ability to downregulate NF-κB activity, suggesting a mechanism through which it could exert anticancer effects .

Case Study 2: Enzyme Inhibition

Research has indicated that certain oxazine derivatives can inhibit enzymes involved in inflammatory pathways. For example, a derivative was found to significantly reduce NF-κB DNA binding activity in response to lipopolysaccharide stimulation in differentiated PC12 cells .

Case Study 3: Antimicrobial Properties

Studies on similar compounds have reported their effectiveness against various strains of bacteria and fungi, indicating potential applications in treating infections caused by resistant pathogens .

Comparative Analysis

To provide a clearer understanding of the biological activity of 3-(2-Oxo-1,3-oxazinan-3-YL)benzonitrile compared to similar compounds, the following table summarizes key findings:

CompoundBiological ActivityMechanism of Action
3-(2-Oxo-1,3-oxazinan-3-YL)benzonitrileEnzyme inhibition, AnticancerInteraction with enzyme active sites
N-substituted pyrido[3,2-b][1,4]oxazin-3-oneAnticancerInhibition of NF-κB signaling
2-Ethoxy-4,5-diphenyl-1,3-oxazineAntimicrobialDisruption of bacterial cell function

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.